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Compound of Interest

Compound Name: 5-Hydroxy-TSU-68

Cat. No.: B12389702 Get Quote

For researchers, scientists, and drug development professionals working with the multi-

targeted receptor tyrosine kinase inhibitor 5-Hydroxy-TSU-68, a metabolite of TSU-68 (also

known as Orantinib or SU6668), ensuring laboratory safety and proper handling is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a secure research environment. While specific data for 5-
Hydroxy-TSU-68 is limited, the following procedures are based on the available information for

its parent compound, TSU-68, and its known metabolite, 6-Hydroxy-TSU-68.

Essential Safety and Handling Protocols
Adherence to strict safety protocols is crucial when handling 5-Hydroxy-TSU-68 to minimize

exposure and ensure a safe laboratory environment. The following table summarizes the key

safety recommendations.
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Category Recommendation

Personal Protective Equipment (PPE)

Always wear a standard laboratory coat, safety

glasses with side shields, and chemical-

resistant gloves (e.g., nitrile).

Respiratory Protection
If there is a risk of dust formation or inhalation of

vapors, use a NIOSH-approved respirator.[1]

Ventilation
Work in a well-ventilated area, preferably within

a chemical fume hood.

Handling

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1] Avoid

ingestion and inhalation.[1]

Storage

Store in a tightly closed container in a dry and

well-ventilated place.[1] Recommended long-

term storage is at -20°C.[1]

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Eye Contact

Check for and remove any contact lenses.

Immediately flush eyes with plenty of water for

at least 15 minutes, separating the eyelids with

fingers. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with copious amounts of water. Seek immediate

medical attention.[1]

Spill Management and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination.

Accidental Release Measures:

Personal Precautions: Wear appropriate respiratory protection and avoid dust formation.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Cleaning Up: Carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[1]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.
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Mechanism of Action: Inhibition of Angiogenesis
Signaling
TSU-68, the parent compound of 5-Hydroxy-TSU-68, is a potent inhibitor of several receptor

tyrosine kinases that are critical for angiogenesis, the formation of new blood vessels, a

process often implicated in tumor growth.[2][3] TSU-68 targets Platelet-Derived Growth Factor

Receptor (PDGFR), Fibroblast Growth Factor Receptor (FGFR), and Vascular Endothelial

Growth Factor Receptor (VEGFR, also known as Flk-1).[2][3][4] By inhibiting these receptors,

TSU-68 blocks the downstream signaling pathways that lead to cell proliferation and

angiogenesis.[5]
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TSU-68 Inhibition of Angiogenic Signaling Pathways.

Physicochemical Properties
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The following table summarizes the key physicochemical properties of TSU-68.

Property Value

Molecular Formula C18H18N2O3

Molecular Weight 310.35 g/mol [5]

CAS Number 252916-29-3[5]

Solubility
Insoluble in water and ethanol; soluble in DMSO

(≥15.5 mg/mL).[5]

It is important to note that 6-Hydroxy-TSU-68 is a known metabolite of TSU-68, formed through

biotransformation in human liver microsomes.[6] While the core safety principles remain the

same, researchers should always consult the specific Safety Data Sheet (SDS) for the exact

compound being handled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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